Sodium phosphate monobasic monohydrate

Specification

• CAS No.: 10049-21-5
• Molecular Formula: H5NaO5P
• Molecular Weight: 139.00 g/mol
• IUPAC Name: sodium;dihydrogen phosphate;hydrate
• Standard InChI: InChI=1S/Na.H3O4P.H2O/c;1-5(2,3)4;/h;(H3,1,2,3,4);1H2
• Standard InChI Key: AXCRQNJHVGYJII-UHFFFAOYSA-N
• Isomeric SMILES: O.OP(=O)(O)[O-].[Na+]
• SMILES: O.OP(=O)(O)[O-].[Na+]
• Canonical SMILES: O.OP(=O)(O)O.[Na]

Introduction

Chemical Identity and Structure

Sodium phosphate monobasic monohydrate is a sodium salt of phosphoric acid consisting of sodium cations (Na+) and dihydrogen phosphate anions (H₂PO₄⁻) combined with one water molecule. The compound is also known as sodium dihydrogen phosphate monohydrate, monosodium phosphate monohydrate, or phosphoric acid monosodium salt monohydrate.

Table 1.1: Chemical Identifiers of Sodium Phosphate Monobasic Monohydrate

Parameter	Value
Chemical Name	Sodium phosphate monobasic monohydrate
CAS Number	10049-21-5
Molecular Formula	NaH₂PO₄·H₂O
Molecular Weight	137.99 g/mol
Linear Formula	NaH₂PO₄·H₂O
SMILES Notation	O.OP(=O)(O)[O-].[Na+]
IUPAC Name	Sodium dihydrogen phosphate hydrate
InChI Key	BBMHARZCALWXSL-UHFFFAOYSA-M

The pKa of this compound ranges between 6.8-7.2, which explains its effectiveness as a buffering agent in slightly acidic to neutral pH ranges. This property makes it particularly valuable in applications requiring precise pH control.

Physical Properties

Appearance and Form

Sodium phosphate monobasic monohydrate appears as a white crystalline powder, colorless crystals, or white granules. The compound has an orthorhombic bisphenoidal crystal structure and is slightly deliquescent, meaning it can absorb moisture from the air.

Solubility and pH

The compound exhibits excellent water solubility but is insoluble in alcohols, which influences its applications in various settings.

Table 2.1: Physical Properties of Sodium Phosphate Monobasic Monohydrate

Property	Value
Appearance	White crystalline powder or colorless crystals
Density	2.04 g/cm³ (monohydrate)
Water Solubility	Very soluble (approx. 100 mg/mL or 724.69 mM)
Alcohol Solubility	Insoluble
pH (1% solution)	Approximately 4.5
Melting Point	100°C (water loss begins)

Thermal Behavior

When subjected to heating, sodium phosphate monobasic monohydrate undergoes several transformations that are important to consider in applications involving elevated temperatures.

Table 2.2: Thermal Behavior

Temperature	Transformation
60-100°C	Loses water of crystallization, converting to anhydrous form
Above 169-225°C	Forms sodium acid pyrophosphate (Na₂H₂P₂O₇)
350-400°C	Forms sodium metaphosphate (NaPO₃)ₙ
550°C	Forms anhydrous trisodium trimetaphosphate (Na₃P₃O₉)

Production Methods

The industrial and laboratory production of sodium phosphate monobasic monohydrate follows several established methods:

Partial Neutralization Method

The most common method involves partial neutralization of phosphoric acid with sodium hydroxide in equimolar amounts:

H₃PO₄ + NaOH → NaH₂PO₄ + H₂O

Treatment with Phosphoric Acid

Another method involves treating disodium hydrogen phosphate with phosphoric acid in appropriate stoichiometric amounts:

Na₂HPO₄ + H₃PO₄ → 2NaH₂PO₄

Alternative Laboratory Method

For laboratory preparation, phosphoric acid is added to a hot, concentrated solution of disodium phosphate until the liquid ceases to form a precipitate with barium chloride. The solution is then concentrated, allowing the monobasic sodium phosphate to crystallize.

Applications

Laboratory and Research Applications

Sodium phosphate monobasic monohydrate serves as a crucial reagent in biochemistry, molecular biology, and analytical chemistry.

Table 4.1: Laboratory Applications

Application	Function
Buffer Preparation	Used in phosphate buffer systems to maintain specific pH ranges
Molecular Biology	Component in DNA/RNA extraction, protein purification
Cell Culture	Provides phosphate ions essential for cell growth and metabolism
Chromatography	Helps maintain pH stability during separation processes
Enzyme Assays	Creates optimal pH environments for enzymatic reactions

The compound is particularly valuable in laboratory settings where precise pH control is critical for experimental success and reproducibility.

Pharmaceutical Applications

In the pharmaceutical industry, sodium phosphate monobasic monohydrate serves multiple purposes:

Table 4.2: Pharmaceutical Applications

Application	Function
Excipient	Buffering agent in various formulations
Therapeutic Agent	Stimulant laxative before certain medical procedures
Electrolyte Supplement	Treatment of hypophosphatemia
Parenteral Formulations	pH adjustment and buffer component
Cardioplegia Solution	Component in heart preservation solutions

According to safety data, the compound is generally recognized as safe for pharmaceutical applications, with an LD₅₀ (rat, oral) of 8.29 g/kg.

Food Industry Applications

Sodium phosphate monobasic monohydrate finds extensive use in food processing as recognized by regulatory agencies:

Table 4.3: Food Industry Applications

Application	Function
Acidulant	pH control in food products
Emulsifier	Stabilization of food emulsions
Leavening Agent	Component of baking powders
Sequestrant	Binding of metal ions to prevent quality deterioration
Thickening Agent	Improvement of texture in processed foods

Industrial Applications

Beyond laboratory, pharmaceutical, and food applications, the compound has several industrial uses:

Table 4.4: Industrial Applications

Application	Function
Manufacturing	Production of enamels, ceramics, detergents
Water Treatment	pH adjustment and phosphate source
Fireproofing	Flame-retardant properties in various materials
Textile Industry	Mordant in dyeing, weighting silk in tanning
Metal Processing	Used in electroplating, soldering, and brazing applications

Comparative Analysis with Related Phosphate Compounds

To better understand the unique properties and applications of sodium phosphate monobasic monohydrate, it is useful to compare it with other sodium phosphate compounds that are commonly used in similar applications.

Table 5.1: Comparison of Sodium Phosphate Compounds

Property	NaH₂PO₄·H₂O (Monobasic)	Na₂HPO₄ (Dibasic)	Na₃PO₄ (Tribasic)
pH in Solution	Acidic (≈4.5)	Basic (8.0-9.0)	Strongly Basic (>11)
Primary Applications	Buffering in acidic range, laxative	Buffering in neutral-basic range	Cleaning agent, water softener
Water Solubility	Very high	High	High
Buffering Range	Lower pH range of phosphate buffer systems	Upper pH range of phosphate buffer systems	Not commonly used as buffer

This comparison highlights how different sodium phosphate compounds are often used in complementary applications, particularly in buffer systems where monobasic and dibasic sodium phosphates are frequently combined to achieve specific pH ranges.

Parameter	Value
LD₅₀ (rat, oral)	8.29 g/kg
LD₅₀ (rat, IM)	0.25 g/kg
Regulatory Status	Generally recognized as safe for food and pharmaceutical use

Recommendation	Details
Storage	Store at room temperature, away from moisture
Packaging	Typically supplied in poly bottles or fiber drums
Protection	Standard laboratory PPE (gloves, lab coat, eye protection)
Incompatibilities	Strong oxidizing agents, strong bases

Current Research and Development

Recent research involving sodium phosphate monobasic monohydrate has focused on several areas:

• Optimizing buffer systems for improved protein stability in biopharmaceuticals

• Developing novel controlled-release pharmaceutical formulations

• Enhancing food preservation techniques using phosphate-based additives

• Improving water treatment methodologies with refined phosphate chemistry